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Compound of Interest

Compound Name:
2-Pyrrolidin-1-ylpyrimidine-5-

carboxylic acid

Cat. No.: B1276687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid is a heterocyclic compound of interest in

medicinal chemistry and drug discovery. Its structure, featuring a pyrimidine ring substituted

with a pyrrolidine and a carboxylic acid group, suggests potential for various biological activities

and makes it a valuable scaffold for the synthesis of novel therapeutic agents. A thorough

understanding of its physicochemical properties is fundamental for its development, influencing

aspects such as solubility, absorption, distribution, metabolism, and excretion (ADME), as well

as formulation and chemical synthesis. This document provides a comprehensive overview of

the known and predicted physical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic
acid, alongside detailed experimental protocols for their determination.

Core Physical Properties
The following table summarizes the key physical and chemical identifiers for 2-Pyrrolidin-1-
ylpyrimidine-5-carboxylic acid. The data presented is primarily based on computational

models, as experimental values are not readily available in the public domain.
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Property Value Source

Molecular Formula C₉H₁₁N₃O₂ PubChem[1]

Molecular Weight 193.20 g/mol PubChem[1]

IUPAC Name
2-(pyrrolidin-1-yl)pyrimidine-5-

carboxylic acid
PubChem[1]

CAS Number 253315-06-9 PubChem[1]

InChI

InChI=1S/C9H11N3O2/c13-

8(14)7-5-10-9(11-6-7)12-3-1-2-

4-12/h5-6H,1-4H2,(H,13,14)

PubChem[1]

InChIKey
BARCKZNRVNLERF-

UHFFFAOYSA-N
PubChem[1]

SMILES
C1CCN(C1)C2=NC=C(C=N2)

C(=O)O
PubChem[1]

Boiling Point (Predicted) 432.5 ± 37.0 °C at 760 mmHg Sigma-Aldrich

XLogP3-AA (Predicted) 0.7 PubChem[1]

Melting Point Not experimentally determined -

Solubility
Expected to be soluble in polar

organic solvents.
-

pKa Not experimentally determined -

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://pubchem.ncbi.nlm.nih.gov/compound/6622038
https://www.benchchem.com/product/b1276687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Sample Preparation: A small, dry sample of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid
is finely powdered. A small amount is then packed into a capillary tube, sealed at one end, to

a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised rapidly to about 15-20 °C below the expected melting point (if

unknown, a preliminary rapid heating can be performed to find an approximate range). The

heating rate is then slowed to 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range

should be narrow (0.5-2 °C).

Solubility Determination
Understanding the solubility profile in various solvents is crucial for drug development and

formulation.

Methodology:

Solvent Selection: A range of solvents of varying polarities should be tested, including water,

ethanol, methanol, acetone, dichloromethane, and ethyl acetate.

Procedure:

To a series of test tubes, add a pre-weighed amount (e.g., 1 mg) of 2-Pyrrolidin-1-
ylpyrimidine-5-carboxylic acid.

Add a small volume (e.g., 0.1 mL) of the selected solvent to the first test tube.

Vortex or shake the tube vigorously for a set period (e.g., 1-2 minutes).

Visually inspect for the complete dissolution of the solid.
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If the solid dissolves, add another portion of the solid and repeat until the solution is

saturated.

If the solid does not dissolve, incrementally add more solvent until dissolution occurs or a

maximum volume is reached.

Quantification: The solubility can be expressed qualitatively (e.g., soluble, slightly soluble,

insoluble) or quantitatively (e.g., in mg/mL or mol/L). For quantitative analysis, a saturated

solution can be prepared, filtered, and the concentration of the solute in the filtrate

determined by a suitable analytical method such as UV-Vis spectroscopy or HPLC.

pKa Determination
The acid dissociation constant (pKa) is a measure of the strength of the carboxylic acid group.

Methodology: Potentiometric Titration

Sample Preparation: A precisely weighed amount of 2-Pyrrolidin-1-ylpyrimidine-5-
carboxylic acid is dissolved in a suitable solvent, typically water or a water-cosolvent

mixture if the compound has low aqueous solubility.

Apparatus: A calibrated pH meter with a suitable electrode and a burette.

Titrant: A standardized solution of a strong base, typically 0.1 M sodium hydroxide (NaOH).

Procedure:

The solution of the acid is placed in a beaker with a magnetic stirrer.

The pH electrode is immersed in the solution, and the initial pH is recorded.

The NaOH solution is added in small, precise increments from the burette.

After each addition, the solution is allowed to equilibrate, and the pH is recorded.

The titration is continued until the pH has risen significantly, well past the equivalence

point.
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Data Analysis: A titration curve is generated by plotting the pH (y-axis) versus the volume of

NaOH added (x-axis). The equivalence point is the point of steepest inflection on the curve.

The pKa is the pH at which half of the volume of NaOH required to reach the equivalence

point has been added.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the comprehensive determination of

the physical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for the determination of physical properties.
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Conclusion
The physicochemical properties of 2-Pyrrolidin-1-ylpyrimidine-5-carboxylic acid are

essential for its advancement as a potential therapeutic agent. While computational data

provides a solid foundation, experimental determination of properties such as melting point,

solubility, and pKa is critical for a complete understanding of its behavior. The protocols

outlined in this guide provide a framework for researchers to obtain this vital information,

thereby facilitating further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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